Group II–VI cadmium sulfide nanoparticles (CdS NPs), a potential alternative to antibiotics, were synthesized using cadmium acetate [Cd(Ac)2] as a precursor, sodium sulfate as a reducing agent, and starch as a capping agent through chemical precipitation techniques. The CdS NPs were characterized using different characterizing techniques; X-ray diffraction and selected area electron diffraction patterns verify that the nanoparticles had cubic zinc blende structure with average dimension size of 2.43 nm. Scanning electron mictroscope and transmission electron microscope images illustrated that the particles were uniformly distributed in cluster form, and FTIR and EDX confirmed the synthesized nanoparticles were pure. The CdS NPs show relevant antimicrobial sensitivity against Gram-positive and Gram-negative bacterial strains and the zone of inhibition increases with the increase in the concentration of nanoparticles. In comparison to Gram-positive and Gram-negative bacteria, the synthesized nanoparticles were reported to be more effective toward Staphylococcus aureus, Gram-positive bacteria.

An AA-7475 is coated with superhydrophobic (SH) polymer nanocomposites (PNCs), emphasizing the coating’s manufacturing, characterization, and anticorrosive qualities. Coating AA-7475 alloy with polyvinyl chloride (PVC), copper stearate (CS), and zirconium oxide (ZrO2) nanoparticles produces the desired superhydrophobic. Using an X-ray diffractometer, field-emission scanning electron microscopy, Fourier-transform infrared spectrometer, ZrO2 nanoparticles, CS, and PVC PNCs are analyzed structurally and molecularly. The atomic force microscope picture was analyzed to determine how the surface roughness affected the SH behavior reached by changing the weight percentage of ZrO2 nanoparticles from 0.6 to 3.0 wt%. PNC-5 with 3.0 wt% ZrO2 nanoparticles is used as resistance to corrosion coating for AA-7475 due to its water contact angle of 154°. In a 3.5% NaCl solution, uncoated and PNC-5-coated AA-7475 are examined using potentiodynamic polarization and electrochemical spectroscopy. PNC-5 coating reduces AA-7475 corrosion rate from 23.75 to 0.2253 mpy. In this study, we use polarization resistance, corrosion resistance efficiency, double layer capacitance, corrosion current density, and charge transfer resistance to demonstrate that the SH surface air trapping phenomena are responsible for effective corrosion resistance.

In this study, sarcotoxin Pd-functionalized graphene oxide (GO-Pd) was synthesized as a new condom-coating agent. Antimicrobial activity was evaluated by radial diffusion assay (RDA) and absorbance-based methods. Sperm motility and morphology were assessed in different concentrations of designed nanostructures. Peptide stability on the GO structures was assessed by the CD technique. GO-Pd showed the highest contact angle. The results approved that GO-Pd had broad-spectrum antimicrobial activities against examined pathogens, especially vaginal infections such as Candida vulvovaginitis. This antimicrobial activity was more than pristine peptides, vancomycin, and fluconazole. GO-Pd also had a higher inhibitory activity on the sperm motility and viability than pristine peptides. GO-Pd had high stability and activity in all examined conditions. But, naked peptides had low stability and activity after incubation in acidic pH and high temperatures (>38°C). In all tests, GO-Pd showed a significant difference compared to naked peptide. Based on the results, GO-Pd can be used as a condom coating to prevent unplanned pregnancy and sexually transmitted infections.

Titanium dioxide (TiO2) nanoparticles were prepared by the sol–gel method and the structural, morphological, and optical properties were investigated at different sintering temperatures of 500, 600, 700, 800, and 900°C. A tetragonal structure of anatase, mixed (anatase–rutile), and rutile phases are observed in the X-ray diffraction (XRD) analysis. Pure anatase phase formation occurred at 500°C, whereas anatase-to-rutile phase transformation began at 600°C, and reaching complete conversion to rutile at 800°C. The average crystallite size increased from 23 to 34 nm for anatase and 38 to 62 nm for the rutile when sintering temperature increased from 500 to 900°C. The scanning electron microscope (SEM) result presented the increase of grain size (25–100 nm) with increasing the sintering temperature. The Fourier transform infrared (FTIR) spectra demonstrated the presence of TiO2 vibrational bonds in all samples. The optical bandgaps of the sintered TiO2 nanoparticles decreased with rising sintering temperature. Photoluminescence spectra exhibited three characteristic peaks centered at 380, 450, and 550 nm. The emission intensity increased with increasing the sintering temperature. The Mie analysis was also studied to calculate scattering cross-section, forward scattering, and asymmetry for different grain sizes. The results showed that by increasing the nanoparticle diameters, the peaks of all spectra are redshifted for larger grain sizes and cross-section peaks shift to high values. In this study, the sintering temperature is observed to have a strong influence on crystalline phase transformation, microstructure, and optical properties of TiO2 nanoparticles. The TiO2 sample sintered at 900°C shows the best result to be used as luminescent material due to the low optical bandgap energy.

Despite several attempts to enhance the electrical and charge carrier transport characteristics of porous silicon (PSi), the requisite conditions for optimally synthesizing n-PSi with appealing optoelectronic properties are yet to be achieved. Therefore, this research explores the effect of the chemical ratio of precursor materials (HF:C2H6O:H2O2) on the surface morphology, crystalline structure, and optical and electric properties of PSi. The PSi was produced by photoelectrochemical etching followed by anodization of the n-type Si under light illumination. The properties of the as-prepared PSi were studied by means of microscopic and spectroscopic techniques. The HF:C2H6O:H2O2 chemical ratio was optimized at 2 : 1 : 1. A metal–semiconductor–metal (MSM) ultraviolet photodetector (Pt/n-PSi/Pt) was fabricated, which exhibited high performances under UV light (365 nm) illumination. The photodetector was shown to be highly stable and reliable with a rapid rise time of 0.56 s at a bias voltage of +5 V. The MSM photodetector displayed responsivity (Rp) of 9.17 A/m at 365 nm, which significantly exceeds the values reported for TiC/porous Si/Si in some contemporary research. The photodetector fabricated from n-PSi, synthesized at an optimum chemical ratio (2 : 1 : 1) exhibited the best photodetection performance, possibly due to the high porosity and defect-free state of the n-PSi thin films.

Silver phosphate (Ag3PO4) exhibits excellent photocatalytic performance but has limitation in its stability and reusability. To overcome the issue of reusability, composites of silver phosphate nanostructures are tailored. This paper elucidates the photocatalytic study of silver phosphate-anchored hydroxyapatite (HA) (Ca10(PO4)6(OH)2) on the degradation of commercial textile dye, Sunfix Red (SR) S3B 150% by changing the experimental parameters such as catalyst concentration, dye concentration, and pH of the dye solution under the sunlight. Silver phosphate-anchored HA (HA_Ag3PO4(x)) was prepared via a two-step process. HA was synthesized by a simple wet chemical precipitation and silver phosphate-anchored HA (HA_Ag3PO4(x)) via in situ ion-exchange method. The synthesized photocatalysts were subjected to characterization studies such as X-ray diffraction (XRD), Fourier transform infrared (FTIR) spectroscopy, transmission electron microscopy (TEM), ultraviolet–visible spectroscopy, and X-ray photoelectron spectroscopy (XPS). All the synthesized composites exhibited the bandgap of 2.34 eV and degraded SR in 45 min with the rate constant 0.07168 min−1 under sunlight. The trapping tests for radicals were done to study the role of free radicals in the degradation of the dye, SR, and the possible degradation mechanism was proposed. The postphotocatalytic analysis of XRD showed that the structure of Ag3PO4 remained intact declaring its structural stability. It was observed that the concentration of AgNO3 precursor influenced the number of nucleation over the surface of HA and the particle size of Ag3PO4. The applicability of the synthesized material was extended to other organic dyes such as Sunzol Black (SB) DN conc., methylene blue (MB), and rhodamine B (RhB) by the prepared composite and the findings were presented.

The aluminum metal matrix composites were broadly exploited in the applications of automotive, aerospace, and other defense with functionally graded materials-related application. Above applications definitely required excellent mechanical characteristics. Therefore, in this way, the major attempt was made on the nano-based composites with aluminum alloy utilization. In this research, aluminum alloy AA8011 and the ceramic-based reinforcement particles of nano boron carbide (B4C) were selected for producing the metal matrix composites by the liquefying process or stir casting route. The weight percentage of nano boron carbide particles having 15 wt% was subjected to add into the aluminum alloy during the stir casting process. Then, processed nano boron carbide and AA8011 specimens were prepared to conduct tribological behaviors with various processing conditions like sliding velocity, setting wear temperature, and applied load by the tribometer setup. The scanning electron microscope was employed to examine the processed composites samples and worn-out surface samples. Finally, the multiobjective optimization was used to measure the individual performances of the tribological parameters by the gray relational technique.

Charcoal and firewood are the most common cooking fuels, despite the fact that they represent a variety of social and economic environmental difficulties in many affluent countries. Apart from the environmental implications of deforestation and resource loss, indoor air pollution caused by cooking with solid fuels causes 2 million fatalities each year. Biobriquettes are then utilized as a substitute for oils. Briquettes are also employed as carbon sources for cooking in various industries such as power plants, brick factories, and bakeries. Five specific binding materials were tested in this study for manual densification of cabbage waste, including beef tallow oil, starch, cassava binder, sodium silicate, and vinyl ester resin. The briquettes are made from a combination of 80% densified biological waste and 20% binder material. The sample density ranges from 545.564 to 591.278 kg/m3. The samples with the highest calorific value were beef tallow oil and vinyl ester resin, which had 5,357.26 and 5,800.79 kcal/kg respectively. The content of the samples were ashes, fixed carbon content, volatile material, and total humidity is 6.47% ± 1.13%, 18.43% ± 6%, 70.68% ± 6%, and 4.42% ± 4%, respectively. The sample with the most calorific value and densification is the one with the inorganic binder mixture.

Aluminum matrix composites are widely employed in aerospace, military, automobile, and transport applications. The high-strength with low-weight materials are required to fulfill the requirement of high-performance applications. The low-weight materials are reinforced with hard reinforcements to obtain high-strength-to-weight properties for using high-performance applications. The process parameters of fabrication technique define the mechanical and tribological properties. Many types of optimization tools are used for optimizing the process parameters of fabrication method. In this research, the aluminum alloy 7050 and boron carbide are selected as matrix material and reinforcement material. The fabrication of Al7050/B4C composites is produced by the stir casting method. The optimization on stir casting process parameters is done by using the Taguchi approach. The L9 orthogonal array is chosen for this investigation. The chosen input stir casting process parameters are wt% B4C, stirring time (10, 15, and 20 min), stirring speed (300, 350, and 400 rpm), and melting temperature (700, 750, and 800°C). The microhardness is selected as a valuable response parameter for optimizing the stir casting process parameters. The influencing stir casting process parameter sequence is determined by using mean table. The influencing parameters of stir casting on microhardness are stirring speed, stirring time, wt% B4C, and melting temperature. The 9 wt% of boron carbide addition increases the microhardness, and it is higher than the other wt%. The optimum combination of input process parameter combination is 9 wt% boron carbide, 750°C melting temperature, 350 rpm stirring speed, and 15 min stirring time (A3B2C2D2). The percentage of microhardness value improvement is 20.3%.

The antimicrobial properties of copper are well-known but maintaining a low oxidation state of Cu in particles is difficult. Herein, antimicrobial CuxP particles were synthesized through phosphorization of Cu(OH)2, to lock copper in its monovalent state (as Cu3P). We found that the phosphorization could be achieved at temperatures as low as 200°C, with stable surface presence of Cu(I) on the resulting CuxP particles. Cu(I) can act as a one-electron reducing agent for molecular oxygen, to generate the highly reactive hydroxyl radical. In this study, CuxP displayed antibacterial activities on the Gram-positive Staphylococcus aureus and Gram-negative Escherichia coli, with minimum inhibitory concentrations of 32 mg/L for the highest temperature particles (350°C) on both model bacteria. The evident membrane damage is consistent with the intended hydroxyl radical bacterial targeting mechanism. Low-temperature CuxP, although exhibiting lower antibacterial efficacies than those of the higher temperature variant, still showed competitive growth inhibiting activities when compared to other reported antimicrobial copper-based particles. The present work showcases advancements in particle technology that can lead to the development of a more robust antimicrobial agent, presenting a potent additive for self-disinfection applications.